N,N-diethyl-4-(mesityloxy)-1-butanamine

• IUPAC Name: N,N-diethyl-4-(2,4,6-trimethylphenoxy)butan-1-amine
• InChI: InChI=1S/C17H29NO/c1-6-18(7-2)10-8-9-11-19-17-15(4)12-14(3)13-16(17)5/h12-13H,6-11H2,1-5H3
• InChI Key: CJWKPTFMPXKSPC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCOC1=C(C=C(C=C1C)C)C
• Molecular Formula: C17H29NO
• Molecular Weight: 263.4 g/mol

Description

N,N-diethyl-4-(mesityloxy)-1-butanamine, also known as DMBA, is a chemical compound that has gained attention in the scientific community due to its potential use in research studies. DMBA is a synthetic compound that is structurally similar to amphetamines and has been found to have stimulating effects on the central nervous system.

Mechanism of Action

N,N-diethyl-4-(mesityloxy)-1-butanamine acts as a dopamine reuptake inhibitor, which increases the levels of dopamine in the brain. This leads to increased stimulation of the central nervous system and can result in increased alertness, attention, and focus.
Biochemical and physiological effects:
N,N-diethyl-4-(mesityloxy)-1-butanamine has been found to have stimulating effects on the central nervous system, similar to amphetamines. It increases the release and uptake of dopamine, which can lead to increased alertness, attention, and focus. However, N,N-diethyl-4-(mesityloxy)-1-butanamine has also been found to have negative effects on the cardiovascular system, including increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

N,N-diethyl-4-(mesityloxy)-1-butanamine has advantages for research studies as it is a synthetic compound that can be easily synthesized and purified. It also has similar effects on the central nervous system as amphetamines, which are commonly used in research studies. However, N,N-diethyl-4-(mesityloxy)-1-butanamine has limitations as it has negative effects on the cardiovascular system, which can limit its use in certain studies.

Future Directions

There are several future directions for N,N-diethyl-4-(mesityloxy)-1-butanamine research. One potential direction is to investigate its potential as a treatment for ADHD and narcolepsy. Another direction is to investigate its effects on other neurotransmitters in the brain, such as serotonin and norepinephrine. Additionally, further research is needed to understand the long-term effects of N,N-diethyl-4-(mesityloxy)-1-butanamine on the cardiovascular system and its potential for abuse.

Synthesis Methods

N,N-diethyl-4-(mesityloxy)-1-butanamine is synthesized by reacting 4-mesityloxybutanone with diethylamine in the presence of a reducing agent such as sodium borohydride. The product is then purified through a series of recrystallization steps to obtain the final compound.

Scientific Research Applications

N,N-diethyl-4-(mesityloxy)-1-butanamine has been used in various research studies to investigate its effects on the central nervous system. It has been found to have stimulating effects on dopamine release and uptake, similar to amphetamines. N,N-diethyl-4-(mesityloxy)-1-butanamine has also been used in studies to investigate its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy.